1-benzyl-1,2,3-trimethyl-1H-benzo[e]indol-3-ium methyl sulfate

• Molecular Formula: C23H25NO4S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 1-benzyl-1,2,3-trimethylbenzo[e]indol-3-ium;methyl sulfate
• InChI: InChI=1S/C22H22N.CH4O4S/c1-16-22(2,15-17-9-5-4-6-10-17)21-19-12-8-7-11-18(19)13-14-20(21)23(16)3;1-5-6(2,3)4/h4-14H,15H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key: ZJDOQNIEZUKNDY-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C2=C(C1(C)CC3=CC=CC=C3)C4=CC=CC=C4C=C2)C.COS(=O)(=O)[O-]

Description

1-Benzyl-1,2,3-trimethyl-1H-benzo[e]indol-3-ium methyl sulfate is a complex organic compound with a molecular weight of 411.52 g/mol . It is a derivative of indole, a significant heterocyclic system in natural products and drugs

Preparation Methods

The synthesis of 1-benzyl-1,2,3-trimethyl-1H-benzo[e]indol-3-ium methyl sulfate involves several steps. One common method includes the reaction of 2-naphthylhydrazine hydrochloride with isopropyl methyl ketone in glacial acetic acid, followed by refluxing . Industrial production methods may vary, but they generally involve similar organic synthesis techniques, ensuring high purity and yield.

Chemical Reactions Analysis

1-Benzyl-1,2,3-trimethyl-1H-benzo[e]indol-3-ium methyl sulfate undergoes various chemical reactions, including:

Oxidation: Using reagents like manganese dioxide in carbon tetrachloride.

Reduction: Typically involves hydrogenation reactions.

Substitution: Commonly occurs in the presence of strong nucleophiles or electrophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation can lead to the formation of murrayanine .

Scientific Research Applications

This compound has diverse applications in scientific research:

Chemistry: Used as a reactant for the preparation of fluorescent probes for imaging tumors.

Biology: Acts as a pH fluorescent probe for intracellular pH detection and cell marking.

Industry: Utilized in the development of near-infrared optical probes for in-vivo imaging.

Mechanism of Action

The mechanism of action of 1-benzyl-1,2,3-trimethyl-1H-benzo[e]indol-3-ium methyl sulfate involves its interaction with specific molecular targets and pathways. The indole ring system plays a crucial role in its biological activity, facilitating charge transfer through π-electron delocalization . This property enhances its effectiveness in various applications, such as imaging and detection.

Comparison with Similar Compounds

1-Benzyl-1,2,3-trimethyl-1H-benzo[e]indol-3-ium methyl sulfate can be compared with other similar compounds, such as:

1,1,2-Trimethyl-1H-benzo[e]indole: Used as a pH fluorescent probe.

(E)-2-(4-hydroxy-3-methoxystyryl)-1,1,3-trimethyl-1H-benzo[e]indol-3-ium iodide: Designed for second harmonic generation.

Pyridinium-based N-alkyl DAS: Potential for THz generation.

These compounds share structural similarities but differ in their specific applications and properties, highlighting the uniqueness of this compound.